Cas no 6044-73-1 ((2E)-1,4-Dibromo-2,3-dimethyl-2-butene)

• Product Name: (2E)-1,4-Dibromo-2,3-dimethyl-2-butene
• CAS No: 6044-73-1
• MF: C₆H₁₀Br₂
• MW: 241.951600551605
• CID: 497625
• Update Time: 2026-04-29

(2E)-1,4-Dibromo-2,3-dimethyl-2-butene Chemical and Physical Properties

Names and Identifiers

• 2-Butene, 1,4-dibromo-2,3-dimethyl-, (E)-
• (E)-1,4-dibromo-2,3-dimethyl-2-Butene
• 11-(3-Fluorophenyl)-3,3-dimethyl-10-(phenylacetyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• 1H-Dibenzo[b,e][1,4]diazepin-1-one, 11-(3-fluorophenyl)-2,3,4,5,10,11-hexahydro-3,3-dimethyl-10-(2-phenylacetyl)-
• (2E)-1,4-Dibromo-2,3-dimethyl-2-butene

Computed Properties

• Exact Mass: 454.20581
• Monoisotopic Mass: 454.205656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.27
• Boiling Point: 659.4°C at 760 mmHg
• Flash Point: 352.6°C
• Refractive Index: 1.651
• PSA: 49.41

Additional information on (2E)-1,4-Dibromo-2,3-dimethyl-2-butene

Comprehensive Guide to (2E)-1,4-Dibromo-2,3-dimethyl-2-butene (CAS No. 6044-73-1): Properties, Applications, and Market Insights

(2E)-1,4-Dibromo-2,3-dimethyl-2-butene (CAS No. 6044-73-1) is a specialized organic bromine compound with unique structural and chemical properties. This compound, often referred to in research and industrial contexts, features a butene backbone substituted with bromine atoms and methyl groups, making it valuable for synthetic applications. Its molecular formula is C₆H₁₀Br₂, and it is classified as a halogenated alkene. Researchers frequently explore its reactivity in cross-coupling reactions and as a building block for pharmaceutical intermediates.

The physical properties of (2E)-1,4-Dibromo-2,3-dimethyl-2-butene include a moderate boiling point and low solubility in water, typical of non-polar organic compounds. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings. The E-configuration (trans) of the double bond influences its stereochemistry, which is critical for applications requiring specific spatial arrangements. Analytical techniques like NMR spectroscopy and GC-MS are commonly used to characterize this compound.

In the pharmaceutical industry, (2E)-1,4-Dibromo-2,3-dimethyl-2-butene serves as a precursor for synthesizing bioactive molecules. Its bromine atoms act as leaving groups in nucleophilic substitution reactions, enabling the construction of complex structures. Recent studies highlight its role in developing antiviral agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics. Additionally, its use in material science includes modifying polymers to enhance flame retardancy, a topic gaining traction due to stricter safety regulations.

The chemical synthesis of (2E)-1,4-Dibromo-2,3-dimethyl-2-butene typically involves the bromination of 2,3-dimethyl-2-butene under controlled conditions. Optimizing reaction parameters like temperature and solvent choice is crucial to achieving high yields and purity. Environmental considerations have spurred interest in green chemistry approaches, such as catalytic bromination, to reduce waste and energy consumption. These advancements resonate with the global push toward sustainable chemical production.

Market trends indicate rising demand for halogenated compounds like (2E)-1,4-Dibromo-2,3-dimethyl-2-butene, driven by their versatility in organic synthesis and industrial applications. Suppliers emphasize high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical manufacturers. Pricing fluctuations are influenced by bromine availability and production costs, topics frequently searched by procurement professionals. Regional regulatory frameworks also impact trade, with REACH and EPA guidelines shaping compliance strategies.

Researchers and industry professionals often query the handling precautions for (2E)-1,4-Dibromo-2,3-dimethyl-2-butene. While not classified as highly hazardous, standard lab practices—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. Storage in amber glass containers away from light prevents degradation. These practical insights address common concerns in chemical safety forums and QA platforms.

Innovations in analytical methodologies have improved the detection and quantification of (2E)-1,4-Dibromo-2,3-dimethyl-2-butene in complex matrices. Techniques like HPLC coupled with mass spectrometry enable trace-level analysis, essential for quality control in GMP-compliant facilities. Such advancements align with the increasing focus on precision chemistry and process optimization in academic and industrial research.

In summary, (2E)-1,4-Dibromo-2,3-dimethyl-2-butene (CAS No. 6044-73-1) is a multifaceted compound with significant scientific and industrial relevance. Its applications span drug development, material engineering, and sustainable chemistry, reflecting broader trends in the chemical sector. By addressing common queries and integrating SEO-optimized keywords, this guide aims to serve as a trusted resource for professionals navigating the complexities of halogenated organic compounds.